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Compound of Interest

Compound Name: Propargyl-PEG12-acid

Cat. No.: B11932868

Introduction

Propargyl-PEG12-acid is a heterobifunctional linker that is increasingly employed in advanced
proteomics applications. This molecule features a terminal propargyl group, which is ready for
copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry,” and a carboxylic
acid group for stable amide bond formation with primary amines, such as those on lysine
residues of proteins. The 12-unit polyethylene glycol (PEG) chain enhances hydrophilicity,
which can improve the solubility of tagged proteins and reduce non-specific binding during
enrichment procedures.[1][2][3][4]

These characteristics make Propargyl-PEG12-acid an ideal tool for several proteomic
workflows, most notably in Activity-Based Protein Profiling (ABPP) and for the creation of
bespoke protein baits for pull-down experiments to study protein-protein interactions.

Key Application: Activity-Based Protein Profiling
(ABPP)

ABPP is a powerful chemical proteomics strategy used to study the functional state of enzymes
in complex biological samples.[5] In a typical ABPP workflow utilizing Propargyl-PEG12-acid,
the linker is first conjugated to a "warhead"—a reactive molecule that covalently binds to the
active site of a specific class of enzymes. The resulting activity-based probe (ABP) is then
incubated with a proteome. The propargyl group on the ABP serves as a handle for the
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subsequent click chemistry reaction with an azide-functionalized reporter tag, such as biotin for

enrichment or a fluorophore for imaging.

The long PEG12 chain in this linker can be advantageous in ABPP by extending the reach of
the reporter group, potentially reducing steric hindrance and improving the efficiency of the click

reaction and subsequent enrichment.

Workflow for Activity-Based Protein Profiling
(ABPP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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